molecular formula C8H10BrN3O B8472600 3-(5-Bromopyridin-3-yl)-1,1-dimethylurea

3-(5-Bromopyridin-3-yl)-1,1-dimethylurea

Cat. No.: B8472600
M. Wt: 244.09 g/mol
InChI Key: LIMQGFLYMNNYPX-UHFFFAOYSA-N
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Description

3-(5-Bromopyridin-3-yl)-1,1-dimethylurea is a useful research compound. Its molecular formula is C8H10BrN3O and its molecular weight is 244.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10BrN3O

Molecular Weight

244.09 g/mol

IUPAC Name

3-(5-bromopyridin-3-yl)-1,1-dimethylurea

InChI

InChI=1S/C8H10BrN3O/c1-12(2)8(13)11-7-3-6(9)4-10-5-7/h3-5H,1-2H3,(H,11,13)

InChI Key

LIMQGFLYMNNYPX-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)NC1=CC(=CN=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-5-bromo pyridine (XX) (1.0 g, 5.78 mmol) was dissolved in pyridine and cooled to 0° C. before adding dimethyl carbamyl chloride (XXI) (0.683 g, 6.35 mmol). The reaction mixture was stirred at room temperature for 2 h and then heated overnight at 60° C. under argon. The solution was cooled to room temperature, poured into ice water and extracted with EtOAc. The organic extract was dried over MgSO4, filtered and concentrated to a residue to afford 3-(5-bromopyridin-3-yl)-1,1-dimethylurea (XXII) as a brown solid, (1.24 g, 5.09 mmol, 88% yield). 1H NMR (DMSO-d6) δ ppm 8.67-8.64 (m, 2H), 8.23 (d, J=7.8 Hz, 1H), 2.93 (s, 6H); ESIMS found for C8H10BrN3O m/z 245.05 (M+H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.683 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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